Cas no 2191266-37-0 (N-({3,3'-bipyridine-5-yl}methyl)quinoxaline-2-carboxamide)

• Product Name: N-({3,3'-bipyridine-5-yl}methyl)quinoxaline-2-carboxamide
• CAS No: 2191266-37-0
• MF: C₂₀H₁₅N₅O
• MW: 341.366003274918
• CID: 5337690
• Update Time: 2025-06-11

N-({3,3'-bipyridine-5-yl}methyl)quinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-([3,3'-bipyridin]-5-ylmethyl)quinoxaline-2-carboxamide
• N-[(5-pyridin-3-ylpyridin-3-yl)methyl]quinoxaline-2-carboxamide
• N-({3,3'-bipyridine-5-yl}methyl)quinoxaline-2-carboxamide

• Inchi： 1S/C20H15N5O/c26-20(19-13-23-17-5-1-2-6-18(17)25-19)24-10-14-8-16(12-22-9-14)15-4-3-7-21-11-15/h1-9,11-13H,10H2,(H,24,26)
• InChI Key： VMNSVTYXVRNLCV-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC2C=CC=CC=2N=1)NCC1C=NC=C(C2C=NC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 473
• XLogP3: 1.8
• Topological Polar Surface Area: 80.7

Additional information on N-({3,3'-bipyridine-5-yl}methyl)quinoxaline-2-carboxamide

Comprehensive Overview of N-({3,3'-bipyridine-5-yl}methyl)quinoxaline-2-carboxamide (CAS No. 2191266-37-0)

The compound N-({3,3'-bipyridine-5-yl}methyl)quinoxaline-2-carboxamide (CAS No. 2191266-37-0) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, combining a quinoxaline core with a bipyridine moiety, makes it a versatile candidate for various applications, including drug discovery, catalysis, and optoelectronic materials. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the demand for small-molecule modulators and biocompatible materials has surged, driven by advancements in personalized medicine and sustainable technologies. N-({3,3'-bipyridine-5-yl}methyl)quinoxaline-2-carboxamide fits into this narrative due to its tunable electronic properties and ability to interact with biological targets. Its CAS No. 2191266-37-0 is frequently searched in academic databases and patent filings, reflecting its growing relevance in interdisciplinary research.

The synthesis of N-({3,3'-bipyridine-5-yl}methyl)quinoxaline-2-carboxamide involves multi-step organic reactions, often leveraging cross-coupling and amide bond formation strategies. These methods are widely discussed in forums and publications, as researchers seek efficient and scalable routes to this compound. Its molecular weight and solubility profile are also critical parameters for formulation scientists, especially in the context of drug delivery systems.

From a structural perspective, the quinoxaline-2-carboxamide segment contributes to hydrogen-bonding interactions, while the bipyridine unit enhances metal-coordination capabilities. This duality makes the compound a promising scaffold for designing chelation therapies or sensor materials. Notably, its fluorescence properties have been explored in cellular imaging studies, addressing the need for non-invasive diagnostic tools.

In the context of SEO optimization, queries such as "quinoxaline derivatives applications" and "bipyridine-based compounds synthesis" are highly relevant to this compound. Additionally, its potential role in cancer research and neurodegenerative diseases aligns with trending topics in biomedical literature. The compound’s CAS No. 2191266-37-0 serves as a unique identifier, ensuring accurate retrieval in chemical databases like SciFinder and PubChem.

Environmental and green chemistry considerations are also pertinent. Researchers are investigating whether N-({3,3'-bipyridine-5-yl}methyl)quinoxaline-2-carboxamide can be synthesized using catalytic methods with reduced waste, reflecting the broader shift toward sustainable practices. Its stability under physiological conditions further supports its candidacy for in vivo studies.

In summary, N-({3,3'-bipyridine-5-yl}methyl)quinoxaline-2-carboxamide (CAS No. 2191266-37-0) represents a compelling intersection of chemistry and biology. Its multifaceted applications, from therapeutic agents to functional materials, underscore its value in contemporary scientific endeavors. As research progresses, this compound is poised to play a pivotal role in addressing unmet challenges in healthcare and technology.